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Compound of Interest

Compound Name: ST-193

Cat. No.: B1663846

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address solubility issues with ST-193 in cell culture media. Our aim is to equip
researchers, scientists, and drug development professionals with the necessary information for
successful experimentation.

Identifying Your ST-193 Compound

The designation "ST-193" can refer to at least two distinct chemical compounds. To ensure you
are using the correct information, please identify your compound using its Chemical Abstracts
Service (CAS) number and its intended biological activity.

e ST-193 (Arenavirus Inhibitor): A potent, broad-spectrum inhibitor of arenavirus entry.[1][2][3]
[4]

o CAS Number: 489416-12-8

e Glutaminase Inhibitor Compound 968: A cell-permeable, reversible inhibitor of a
mitochondrial glutaminase C (GAC).[5] This compound is sometimes referred to by different
names in various contexts.

o CAS Number: 311795-38-7
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Technical Support for ST-193 (Arenavirus Inhibitor,

CAS: 489416-12-8)
Solubility Data

The solubility of ST-193 can vary based on its form (free base or hydrochloride salt) and the

solvent used. Below is a summary of reported solubility data.

Compound

Solvent Concentration

Form

Notes Source(s)

100 mg/mL
(269.20 mM)

ST-193 DMSO

Requires

ultrasonic

assistance. Use

newly opened, [1]
hygroscopic

DMSO for best

results.

ST-193 > 150 mg/mL
DMSO
hydrochloride (367.70 mM)

To enhance

solubility,

warming the

solution to 37°C [6]
and using an
ultrasonic bath is

recommended.

Experimental Protocols

Protocol 1: Preparation of a 10 mM ST-193 Stock Solution in DMSO

o Materials:

o ST-193 (free base, MW: 371.47 g/mol )[3]

o Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

o Sterile, conical-bottom polypropylene tubes
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o Ultrasonic bath

e Procedure:
o Equilibrate the ST-193 vial to room temperature before opening.

o Weigh the desired amount of ST-193 powder in a sterile tube. For 1 mL of a 10 mM stock,
use 3.71 mg of ST-193.

o Add the calculated volume of DMSO to the ST-193 powder.
o Vortex briefly to mix.

o Place the tube in an ultrasonic bath for 10-15 minutes, or until the compound is completely
dissolved.[1] The solution should be clear.

o Sterile filter the stock solution using a 0.22 um syringe filter compatible with DMSO if
necessary.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[1]

e Storage:

o Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1]

Troubleshooting FAQs for ST-193 (Arenavirus Inhibitor)

Q1: My ST-193 precipitated when | added it to my cell culture medium. What should | do?

Al: Precipitation upon addition to aqueous solutions is a common issue with hydrophobic
compounds. Here are several troubleshooting steps:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture
medium is low, typically between 0.1% and 0.5%, as higher concentrations can be toxic to
cells.[7][8]
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e Dilution Method: Instead of adding the ST-193 stock directly to the full volume of media, try a
serial dilution. First, dilute the stock solution in a small volume of serum-free media, vortex
gently, and then add this intermediate dilution to your final culture volume.

e Presence of Serum: If your final medium contains serum, adding the ST-193 stock directly to
the serum-containing medium can sometimes help, as the compound may bind to serum
proteins like albumin, which can improve its stability in solution.[7]

o Pre-warm Media: Ensure your cell culture media is warmed to 37°C before adding the ST-
193 solution.

Q2: What is the maximum concentration of ST-193 | can use in my cell culture?

A2: The maximum concentration will depend on the cell line and the tolerance to the final
DMSO concentration. ST-193 is a very potent inhibitor with IC50 values in the low nanomolar
range for various arenaviruses.[1][2][4] Therefore, high concentrations are often not required. It
is recommended to perform a dose-response curve to determine the optimal concentration for
your specific experiment, ensuring the final DMSO concentration remains in a non-toxic range.

Visualization of ST-193 Mechanism and Workflow
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Simplified Arenavirus Entry Inhibition by ST-193
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Caption: ST-193 inhibits the entry of arenaviruses into host cells.
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Experimental Workflow for ST-193 Cell Treatment
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Caption: Workflow for preparing and applying ST-193 to cell cultures.
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Technical Support for Glutaminase Inhibitor 968

(CAS: 311795-38-7)
Solubility Data

Compound 968 is soluble in several organic solvents but has very limited aqueous solubility.

| Solvent | Concentration | Notes | Source(s) | | :--- | :--- | :--- | :--- | :--- | | DMSO | 5 mg/mL |
May require warming. | | | DMSO | 11 mg/mL | [[9][10] | | DMSO | 14 mg/mL | |[5] | | DMSO | 25
mg/mL (52.59 mM) | |[[11] | | DMF | 16 mg/mL | [[5] | | Ethanol | 0.5 - 1 mg/mL | |[5][10] | |
DMF:PBS (pH 7.2) (1:2) | 0.3 mg/mL | Very low solubility in aqueous buffer. |[5] |

Experimental Protocols

Protocol 2: Preparation of a 10 mM Compound 968 Stock Solution in DMSO

o Materials:

o

Glutaminase Inhibitor 968 (MW: 475.4 g/mol )[5]

[¢]

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

o

Sterile, conical-bottom polypropylene tubes

[e]

Water bath or heating block

e Procedure:

[¢]

Equilibrate the vial of Compound 968 to room temperature.

[e]

Weigh the desired amount of powder. For 1 mL of a 10 mM stock, use 4.75 mg.

[e]

Add the appropriate volume of DMSO.

o

Vortex to mix. If the compound does not fully dissolve, warm the solution gently (e.g., in a
37°C water bath) until it becomes clear.

o

Sterile filter the stock solution using a 0.22 um DMSO-compatible syringe filter if needed.
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o Prepare single-use aliquots to prevent degradation from multiple freeze-thaw cycles.

e Storage:

o Store the stock solution at -20°C.

Troubleshooting FAQs for Glutaminase Inhibitor 968

Q1: | observed a precipitate in my cell culture medium after adding Compound 968. How can |
prevent this?

Al: This is likely due to the low aqueous solubility of the compound.[5] Consider the following:

Check Final DMSO Level: Keep the final DMSO concentration in your media below 0.5% to
avoid cell toxicity and reduce the chance of precipitation.[7][8]

¢ Use a High-Concentration Stock: Preparing a more concentrated stock solution in DMSO
(e.g., 25 mg/mL) allows you to add a smaller volume to your media, keeping the final DMSO
percentage low.[11]

« Dilution Technique: Rapidly mix or vortex the media as you add the DMSO stock to facilitate
quick dispersion and prevent localized high concentrations that can lead to precipitation.

e Serum Interaction: The presence of serum in the culture medium can help stabilize the
compound in solution.[7] If using serum-free media, you may need to optimize the final
concentration of Compound 968 to stay below its solubility limit in that specific medium.

Q2: Can I dissolve Compound 968 directly in PBS or cell culture media?

A2: No, this is not recommended. The solubility of Compound 968 in aqueous buffers like PBS
is very low (e.g., 0.3 mg/mL in a DMF:PBS mixture).[5] It is essential to first prepare a
concentrated stock solution in an organic solvent like DMSO.

Visualization of Glutaminase Inhibitor 968 Mechanism
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Caption: Compound 968 inhibits cancer cell proliferation by targeting Glutaminase C.

General Troubleshooting for Poorly Soluble
Compounds

The following decision tree can help troubleshoot precipitation issues encountered with
compounds dissolved in DMSO when added to cell culture media.
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Troubleshooting Compound Precipitation in Cell Culture Media

Compound precipitates
in media

Is final DMSO
concentration > 0.5%7?

Yes No

Reduce DMSO concentration.
Prepare a more concentrated
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How was the compound
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Directly

/

Improve mixing during addition.
Vortex/pipette while adding stock. Serially
Add to a smaller volume first.

Is the medium serum-free?

Yes

/

Compound may have lower solubility
in serum-free media. Consider
adding serum or reducing final

compound concentration.

\
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solubility limit. Re-evaluate
the required concentration.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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